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Compound of Interest

Compound Name: Dehydro Amlodipine Oxalate

Cat. No.: B564258 Get Quote

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses technische Handbuch bietet einen umfassenden Überblick über die mit Amlodipin in

Beziehung stehenden Verbindungen und konzentriert sich auf Verunreinigungen,

Abbauprodukte und Metaboliten. Dieser Leitfaden wurde für Forscher, Wissenschaftler und

Fachleute in der Arzneimittelentwicklung erstellt und enthält detaillierte Informationen zu den

wichtigsten verwandten Verbindungen, quantitativen Analysen, experimentellen Protokollen

und den zugrunde liegenden chemischen Wegen.

Einführung in die Stabilität von Amlodipin
Amlodipin, ein Kalziumkanalblocker aus der Gruppe der Dihydropyridine, wird häufig zur

Behandlung von Bluthochdruck und Angina pectoris eingesetzt.[1] Die chemische Struktur von

Amlodipin, 3-Ethyl-5-methyl-2-[(2-aminoethoxy)methyl]-4-(2-chlorphenyl)-6-methyl-1,4-

dihydropyridin-3,5-dicarboxylat, macht es anfällig für Abbau unter verschiedenen

Stressbedingungen wie saurer und basischer Hydrolyse, Oxidation und Photolyse.[2] Das

Verständnis dieser Abbauwege und die Identifizierung der daraus resultierenden

Verunreinigungen sind eine entscheidende regulatorische Anforderung und für die

Gewährleistung der Sicherheit und Wirksamkeit von Amlodipin-haltigen Arzneimitteln

unerlässlich. Studien zum erzwungenen Abbau, wie sie von der International Conference on

Harmonisation (ICH) vorgeschrieben werden, sind entscheidend für die Aufklärung der

intrinsischen Stabilität des Wirkstoffs und die Entwicklung von stabilitätsanzeigenden

Analysemethoden.[2]
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Klassifizierung von Amlodipin-verwandten
Verbindungen
Die mit Amlodipin in Beziehung stehenden Verbindungen lassen sich grob in drei Kategorien

einteilen:

Syntheseverunreinigungen: Dies sind Verbindungen, die während des

Herstellungsprozesses von Amlodipin entstehen. Sie können aus Ausgangsmaterialien,

Zwischenprodukten oder durch Nebenreaktionen stammen.

Abbauprodukte: Diese entstehen, wenn Amlodipin verschiedenen Stressbedingungen wie

Licht, Hitze, Feuchtigkeit, Säuren, Basen und oxidativem Stress ausgesetzt wird.[3][4]

Metaboliten: Dies sind die Verbindungen, die nach der Verabreichung von Amlodipin im

Körper gebildet werden. Amlodipin wird hauptsächlich in der Leber durch Cytochrom-P450-

Enzyme, insbesondere CYP3A4, verstoffwechselt.[5][6]

Quantitative Analyse der Abbauprodukte
Studien zum erzwungenen Abbau liefern quantitative Daten über das Ausmaß des Amlodipin-

Abbaus unter verschiedenen Stressbedingungen. Die folgende Tabelle fasst die Ergebnisse

verschiedener Studien zusammen.
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Stressbedingung
Abbau von
Amlodipin (%)

Wichtige
Abbauprodukte

Referenz

Saure Hydrolyse (z. B.

0,1 M HCl)
60%

Pyridin-Derivat

(Verunreinigung D),

Amid-Verunreinigung

[3]

Alkalische Hydrolyse

(z. B. 0,1 M NaOH)
25% Säure-Verunreinigung [3]

Oxidativer Abbau (z.

B. 30 % H₂O₂)
20%

Pyridin-Derivat

(Verunreinigung D)
[3]

Thermischer Abbau

(z. B. 80 °C)

Keine größeren

Verunreinigungen
- [3]

Photolyse Signifikanter Abbau
Pyridin-Derivat und

andere Photoprodukte
[2][7]

Identifizierte Amlodipin-Verunreinigungen und
Metaboliten
Mehrere verwandte Verbindungen von Amlodipin wurden mittels Techniken wie

Hochleistungsflüssigkeitschromatographie (HPLC) und Flüssigkeitschromatographie-

Massenspektrometrie (LC-MS) identifiziert und charakterisiert.[2][8]
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Verbindung Typ Anmerkungen

Amlodipin-Verunreinigung A Syntheseverunreinigung
Phthalimid-Analogon des

Amlodipin-Vorläufers.[9]

Amlodipin-Verunreinigung B Syntheseverunreinigung -

Amlodipin-Verunreinigung D Abbauprodukt/Verunreinigung

Pyridin-Analogon von

Amlodipin, das unter

oxidativen und sauren

Bedingungen gebildet wird.[2]

Amlodipin-Verunreinigung F Abbauprodukt
Entsteht unter sauren und

basischen Bedingungen.[4]

Amlodipin-Verunreinigung G Syntheseverunreinigung

Dimethyl-4-(2-chlorphenyl)-2,6-

dimethyl-1,4-dihydropyridin-

3,5-dicarboxylat.

Hauptmetabolit in Urin Metabolit

2-([4-(2-Chlorphenyl)-3-

ethoxycarbonyl-5-

methoxycarbonyl-6-methyl-2-

pyridyl]methoxy)essigsäure.

[10]

Pyridin-Metaboliten Metaboliten

Hauptmetaboliten im

Blutkreislauf; gelten als

pharmakologisch inaktiv.[1][10]

Experimentelle Protokolle
Protokoll für Studien zum erzwungenen Abbau
Ziel: Induktion des Abbaus von Amlodipin unter verschiedenen Stressbedingungen, um

potenzielle Abbauprodukte zu identifizieren und seine intrinsische Stabilität zu bewerten.[2]

Materialien:

Amlodipinbesylat-Wirkstoff

Salzsäure (HCl), analytischer Grad
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Natriumhydroxid (NaOH), analytischer Grad

Wasserstoffperoxid (H₂O₂), 30 %

Methanol, HPLC-Qualität

Wasser, HPLC-Qualität

Messkolben, Pipetten und andere übliche Laborglasgeräte

pH-Meter

Temperaturgeregelter Ofen

Photostabilitätskammer

Verfahren:

Herstellung der Stammlösung: Eine Stammlösung von Amlodipinbesylat in einem geeigneten

Lösungsmittel (z. B. Methanol oder einer Mischung aus Methanol und Wasser) mit einer

Konzentration von ca. 1 mg/ml herstellen.[2]

Saurer Abbau: Die Stammlösung mit 0,1 M HCl mischen und bei Raumtemperatur für eine

bestimmte Zeit (z. B. 24 Stunden) inkubieren. Nach der angegebenen Zeit die Lösung mit

einer angemessenen Menge 0,1 M NaOH neutralisieren.[2]

Alkalischer Abbau: Die Stammlösung mit 0,1 M NaOH mischen und bei Raumtemperatur für

eine bestimmte Zeit (z. B. 24 Stunden) inkubieren. Anschließend mit einer angemessenen

Menge 0,1 M HCl neutralisieren.

Oxidativer Abbau: Die Stammlösung mit 30 % H₂O₂ mischen und bei Raumtemperatur für

eine bestimmte Zeit (z. B. 24 Stunden) inkubieren.

Thermischer Abbau: Eine feste Probe von Amlodipinbesylat in einem Ofen bei einer

erhöhten Temperatur (z. B. 80 °C) für eine bestimmte Zeit (z. B. 48 Stunden) erhitzen.[3]

Photolytischer Abbau: Eine Lösung von Amlodipinbesylat in einer Photostabilitätskammer

Licht aussetzen, das sowohl UV- als auch sichtbare Lichteinwirkung bietet (z. B. 1,2
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Millionen Lux-Stunden und 200 Watt-Stunden/Quadratmeter).[2]

Probenanalyse: Alle abgebauten Proben mit einer validierten stabilitätsanzeigenden HPLC-

oder LC-MS/MS-Methode analysieren, um den Amlodipin-Gehalt und das Profil der

Abbauprodukte zu bestimmen.

Protokoll zur Metabolitenidentifizierung mittels
Lebermikrosomen vom Menschen (HLM)
Ziel: Untersuchung des In-vitro-Metabolismus von Amlodipin unter Verwendung von HLM, um

die primären Stoffwechselwege zu identifizieren.[5]

Materialien:

Amlodipin

Lebermikrosomen vom Menschen (HLM)

NADPH-regenerierendes System (z. B. G6P, G6PDH, NADP⁺)

Phosphatpuffer (pH 7,4)

Acetonitril (oder ein anderes geeignetes organisches Lösungsmittel) zur

Reaktionsbeendigung

LC-MS/MS-System

Verfahren:

Inkubationsmischungen vorbereiten: In Mikrozentrifugenröhrchen HLM, Amlodipin (in

verschiedenen Konzentrationen) und Phosphatpuffer kombinieren.[5]

Vorinkubation: Die Mischungen bei 37 °C für einen kurzen Zeitraum (z. B. 5 Minuten)

vorinkubieren, damit die Komponenten das thermische Gleichgewicht erreichen können.[5]

Reaktion einleiten: Die Stoffwechselreaktion durch Zugabe des NADPH-regenerierenden

Systems starten.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/pdf/Amlodipine_Degradation_Products_An_In_depth_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/pdf/Amlodipine_Metabolism_in_Humans_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/pdf/Amlodipine_Metabolism_in_Humans_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/pdf/Amlodipine_Metabolism_in_Humans_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/pdf/Amlodipine_Metabolism_in_Humans_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inkubation: Die Reaktionsmischungen bei 37 °C für einen bestimmten Zeitraum (z. B. 0, 15,

30, 60 Minuten) inkubieren.[5]

Reaktion beenden: Die Reaktion an den vorgesehenen Zeitpunkten durch Zugabe eines

kalten organischen Lösungsmittels wie Acetonitril stoppen. Dies dient auch dazu, die

mikrosomalen Proteine auszufällen.[5]

Probenverarbeitung: Die Proben zentrifugieren, um die ausgefällten Proteine zu pelletieren.

Den Überstand zur Analyse in ein neues Röhrchen überführen.[5]

LC-MS/MS-Analyse: Den Überstand auf das Verschwinden von Amlodipin und die Bildung

seiner Metaboliten mit einer validierten LC-MS/MS-Methode analysieren.[5]
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Bildunterschrift: Vereinfachtes Diagramm der Hauptabbauwege von Amlodipin unter

Stressbedingungen.

Stoffwechselweg von Amlodipin

Stoffwechsel

Amlodipin
(im Körper)

Leber (CYP3A4)

Inaktiver Pyridin-Metabolit

Dehydrierung

Weiterer oxidativer Metabolismus

Ausgeschiedene Metaboliten
(z. B. im Urin)

Click to download full resolution via product page

Bildunterschrift: Primärer Stoffwechselweg von Amlodipin beim Menschen.

Arbeitsablauf zur Identifizierung von verwandten
Verbindungen
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Arbeitsablauf zur Identifizierung

Amlodipin-Probe
(Wirkstoff oder Arzneimittel)

Erzwungener Abbau
(Säure, Base, Oxidation, Licht, Hitze) In-vitro/In-vivo-Studien

Stabilitätsanzeigende
analytische Methode
(z. B. HPLC, LC-MS)

Trennung von Amlodipin
und verwandten Verbindungen

Identifizierung und
Charakterisierung

(z. B. MS/MS, NMR)
Quantifizierung

Click to download full resolution via product page

Bildunterschrift: Allgemeiner experimenteller Arbeitsablauf zur Identifizierung und

Quantifizierung von mit Amlodipin in Beziehung stehenden Verbindungen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Amlodipine - Wikipedia [en.wikipedia.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b564258?utm_src=pdf-body-img
https://www.benchchem.com/product/b564258?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Amlodipine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. benchchem.com [benchchem.com]

3. lcms.cz [lcms.cz]

4. scholar.tecnico.ulisboa.pt [scholar.tecnico.ulisboa.pt]

5. benchchem.com [benchchem.com]

6. Amlodipine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

7. Phototransformation of Amlodipine: Degradation Kinetics and Identification of Its
Photoproducts - PMC [pmc.ncbi.nlm.nih.gov]

8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

9. 氨氯地平杂质A European Pharmacopoeia (EP) Reference Standard | Sigma-Aldrich
[sigmaaldrich.com]

10. Metabolism and kinetics of amlodipine in man - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A-Tiefenanalyse von Amlodipin-verwandten
Verbindungen: Ein technischer Leitfaden]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564258#basic-understanding-of-amlodipine-related-
compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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